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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
Methylbenzenesulfonhydrazide-d3, a deuterated analogue of p-toluenesulfonhydrazide
(TSH). This document details its commercial sources, available technical specifications, and
key applications in chemical synthesis and potentially in drug development, with a focus on its
utility in mechanistic studies and as a labeled internal standard.

Commercial Sources and Availability

4-Methylbenzenesulfonhydrazide-d3 is a specialized chemical available from a select
number of suppliers catering to the research and pharmaceutical industries. The primary
commercial suppliers identified are MedChemExpress, C/D/N Isotopes, and Toronto Research
Chemicals. While catalog availability is confirmed, researchers are advised to contact these
suppliers directly to obtain the most current certificate of analysis, which will include critical data
such as purity and isotopic enrichment.
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A summary of key identifying information for 4-Methylbenzenesulfonhydrazide-d3 is provided
in the table below.

Parameter Value

Chemical Name 4-Methylbenzenesulfonhydrazide-d3

p-Toluenesulfonylhydrazide-d3, Tosylhydrazide-
Synonyms

d3
CAS Number 109333-73-5
Molecular Formula C7H7D3N20:2S
Molecular Weight 189.26 g/mol

Technical Data and Specifications

Quantitative data for 4-Methylbenzenesulfonhydrazide-d3 is crucial for its effective
application in research. The following table summarizes the available technical specifications. It
is important to note that while a purity of greater than 97% is reported, detailed isotopic
enrichment data should be confirmed with the supplier through a lot-specific Certificate of
Analysis.

Specification Value Source

C/DIN Isotopes Safety Data

Purity > 97%
Sheet[1]
Appearance Solid General Chemical Properties
Room Temperature, Protect C/DIN Isotopes Safety Data
Storage
from Heat Sheet[1]

Applications in Organic Synthesis and Mechanistic
Studies

The primary application of 4-Methylbenzenesulfonhydrazide and its deuterated analogue lies in
their role as reagents in the formation of tosylhydrazones from aldehydes and ketones. These
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tosylhydrazones are versatile intermediates in several important organic reactions, most
notably the Shapiro and Bamford-Stevens reactions, which are used to synthesize alkenes.

The deuteration of the hydrazide group in 4-Methylbenzenesulfonhydrazide-d3 makes it a
valuable tool for investigating the mechanisms of these reactions through the kinetic isotope
effect (KIE). By comparing the reaction rates of the deuterated and non-deuterated
compounds, researchers can gain insights into the rate-determining steps of the reaction
mechanism.

The Shapiro Reaction

The Shapiro reaction is a widely used method for the conversion of tosylhydrazones to alkenes
using a strong base, typically an organolithium reagent. The reaction proceeds through a
vinyllithium intermediate.

General Experimental Workflow for the Shapiro Reaction:

Ketone/Aldehyde Condensation

razons rmes
eprotonation
4-Methylbenzenesulfonhydra2|de-d3r//' Vinyllithium-d Ir Elimination of LIOTs {Deuterated Alkene Product }—>
Strong Base (e.g., n-BuLi)

Aqueous Workup

Click to download full resolution via product page

Caption: General workflow for the Shapiro reaction using 4-Methylbenzenesulfonhydrazide-
d3.

lllustrative Experimental Protocol (General):

o Formation of the Tosylhydrazone-d3: An equimolar amount of the starting ketone or aldehyde
and 4-Methylbenzenesulfonhydrazide-d3 are dissolved in a suitable solvent such as
methanol or ethanol. A catalytic amount of acid (e.g., HCI) may be added. The mixture is
stirred at room temperature or heated to reflux until the reaction is complete, as monitored by

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3-commercial-availability-and-applications
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3-commercial-availability-and-applications
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3-commercial-availability-and-applications
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3-commercial-availability-and-applications
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3-commercial-availability-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

thin-layer chromatography (TLC). The product tosylhydrazone-d3 is then isolated by filtration
or extraction.

o Alkene Synthesis (Shapiro Reaction): The dried tosylhydrazone-d3 is dissolved in an
anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether) under an inert atmosphere
(e.g., argon or nitrogen) and cooled to a low temperature (typically -78 °C). At least two
equivalents of a strong base, such as n-butyllithium, are added dropwise. The reaction
mixture is allowed to warm to room temperature and stirred until the evolution of nitrogen gas
ceases. The reaction is then quenched by the addition of water or an aqueous solution. The
deuterated alkene product is isolated by extraction and purified by chromatography.

Potential Applications in Drug Development and
Metabolomic Studies

Deuterium-labeled compounds are increasingly utilized in drug development to modify the
pharmacokinetic properties of active pharmaceutical ingredients (APIs). The substitution of
hydrogen with deuterium can lead to a stronger C-D bond compared to a C-H bond, which can
slow down metabolic processes that involve the cleavage of this bond. This "deuterium effect”
can potentially lead to a longer drug half-life, reduced formation of toxic metabolites, and an
improved overall safety and efficacy profile.

While no specific drug development programs involving 4-Methylbenzenesulfonhydrazide-d3
have been identified in the public domain, its utility as a synthetic building block for introducing
deuterium into a molecule makes it a compound of interest for medicinal chemists.

Furthermore, 4-Methylbenzenesulfonhydrazide-d3 can serve as a valuable internal standard
in mass spectrometry-based bioanalytical assays. Its chemical properties are nearly identical to
the non-deuterated form, allowing for similar extraction and chromatographic behavior, while its
distinct mass allows for accurate quantification of the non-deuterated analogue in complex
biological matrices.

Logical Relationship for Use as an Internal Standard:
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Caption: Logic diagram illustrating the use of a deuterated compound as an internal standard.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 is a commercially available deuterated compound with
significant potential for application in both synthetic organic chemistry and the broader field of
drug discovery and development. Its primary utility lies in the synthesis of deuterated alkenes
via the Shapiro and Bamford-Stevens reactions and as a tool for mechanistic investigations
through the kinetic isotope effect. While detailed, specific experimental protocols for its use are
not readily available in public literature, established procedures for the non-deuterated
analogue provide a strong foundation for its application. Researchers and drug development
professionals are encouraged to consider the strategic use of this deuterated reagent to
advance their synthetic and analytical objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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